N-cyclopentyl-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-cyclopentyl-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C13H16FNO/c14-11-7-5-10(6-8-11)9-13(16)15-12-3-1-2-4-12/h5-8,12H,1-4,9H2,(H,15,16)
• InChI Key: GDEVEGYGAADAAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol

Description

N-cyclopentyl-2-(4-fluorophenyl)acetamide, also known as CPP-2 or fluorocyclopentylacetamide, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CPP-2 belongs to the class of compounds known as cyclopentyl amides and is structurally similar to the popular drug gabapentin, which is used to treat neuropathic pain and seizures. In

Scientific Research Applications

N-cyclopentyl-2-(4-fluorophenyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. One of the major areas of research is its use as an analgesic agent. Studies have shown that N-cyclopentyl-2-(4-fluorophenyl)acetamide has analgesic properties and can be used to treat neuropathic pain, which is a type of chronic pain caused by damage to the nervous system. N-cyclopentyl-2-(4-fluorophenyl)acetamide has also been studied for its potential use in the treatment of epilepsy, anxiety, and depression.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-2-(4-fluorophenyl)acetamide is not fully understood, but it is believed to work by binding to the α2δ subunit of voltage-gated calcium channels in the central nervous system. This binding reduces the release of excitatory neurotransmitters, such as glutamate, and increases the release of inhibitory neurotransmitters, such as GABA. This results in a decrease in neuronal excitability and a reduction in pain perception.
Biochemical and Physiological Effects
Studies have shown that N-cyclopentyl-2-(4-fluorophenyl)acetamide has both biochemical and physiological effects. Biochemically, N-cyclopentyl-2-(4-fluorophenyl)acetamide has been shown to reduce the release of glutamate and increase the release of GABA in the central nervous system. Physiologically, N-cyclopentyl-2-(4-fluorophenyl)acetamide has been shown to reduce pain perception and improve mood in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclopentyl-2-(4-fluorophenyl)acetamide in lab experiments is its high potency and selectivity for the α2δ subunit of voltage-gated calcium channels. This allows for more accurate and precise experiments. However, one of the limitations of using N-cyclopentyl-2-(4-fluorophenyl)acetamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-cyclopentyl-2-(4-fluorophenyl)acetamide. One area of interest is its use in the treatment of chronic pain in humans. Studies have shown promising results in animal models, and further research is needed to determine its safety and efficacy in humans. Another area of interest is its potential use in the treatment of epilepsy, anxiety, and depression. Further studies are needed to determine its mechanism of action in these conditions and its potential therapeutic benefits. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of N-cyclopentyl-2-(4-fluorophenyl)acetamide, including its metabolism and elimination from the body. This information will be useful in determining the optimal dosages and administration routes for N-cyclopentyl-2-(4-fluorophenyl)acetamide in clinical settings.
Conclusion
In conclusion, N-cyclopentyl-2-(4-fluorophenyl)acetamide, or N-cyclopentyl-2-(4-fluorophenyl)acetamide, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. N-cyclopentyl-2-(4-fluorophenyl)acetamide has been studied for its use as an analgesic agent, as well as its potential use in the treatment of epilepsy, anxiety, and depression. Its mechanism of action involves binding to the α2δ subunit of voltage-gated calcium channels in the central nervous system, resulting in a decrease in neuronal excitability and a reduction in pain perception. N-cyclopentyl-2-(4-fluorophenyl)acetamide has both biochemical and physiological effects, and its high potency and selectivity make it a valuable tool for lab experiments. However, further research is needed to determine its safety and efficacy in humans, as well as its potential use in other areas of medicine.

Synthesis Methods

The synthesis of N-cyclopentyl-2-(4-fluorophenyl)acetamide involves the reaction of 4-fluorobenzoyl chloride with cyclopentylamine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to produce N-cyclopentyl-2-(4-fluorophenyl)acetamide. The overall yield of this synthesis method is reported to be around 50%.